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Compound of Interest

Compound Name: Aldose reductase-IN-3

Cat. No.: B15574101 Get Quote

Immediate Safety Notice: As a novel research compound, Aldose reductase-IN-3 lacks a

publicly available, detailed Safety Data Sheet (SDS).[1][2] Therefore, it must be handled as a

hazardous substance with unknown toxicological properties. The following information provides

general operational and disposal guidance based on best practices for managing

uncharacterized research chemicals. It is imperative to obtain the official SDS from the supplier

for specific and definitive procedures.

Aldose reductase-IN-3 is identified as a potent inhibitor of aldose reductase (AR), an enzyme

implicated in various inflammatory diseases.[3][4] Its CAS number is 1390616-76-8 and its

molecular formula is C₁₈H₁₂ClN₃O₂S₂.

Quantitative Data for Safe Handling
The specific physical and chemical properties of Aldose reductase-IN-3 are not fully

documented in public sources. The following table outlines the critical data points that must be

obtained from the supplier's Safety Data Sheet (SDS) before handling or initiating disposal

procedures.
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Property Data Importance for Disposal

Physical State Solid, powder (assumed)

Determines appropriate

handling procedures to avoid

dust inhalation and selection of

waste container type.

Solubility
Data not publicly available;

consult supplier's SDS.[1]

Crucial for selecting

appropriate solvents for

decontamination and for

assessing environmental risks

of aqueous disposal.

Melting Point
Data not publicly available;

consult supplier's SDS.[1]

Indicates thermal stability and

potential for decomposition

under heat, which is relevant

for storage and disposal.

Hazard Class
Data not publicly available;

consult supplier's SDS.[1]

Determines segregation,

labeling, and specific disposal

pathways (e.g., flammable,

corrosive, toxic).

Storage Temperature

Room temperature in

continental US; may vary

elsewhere.[3]

Ensures chemical stability and

prevents degradation into

potentially more hazardous

byproducts.

Experimental Protocols
In the absence of a specific Safety Data Sheet, no validated experimental protocols for the

disposal of Aldose reductase-IN-3 can be provided. Instead, the following general protocol for

the disposal of novel research chemicals of unknown hazard should be strictly followed, in

accordance with your institution's Environmental Health and Safety (EHS) guidelines.[1][2]

General Disposal Protocol for Novel Research
Chemicals
1. Waste Characterization and Segregation:
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Assume Hazard: Treat Aldose reductase-IN-3 waste as hazardous.[2]

Do Not Mix: Do not mix waste containing Aldose reductase-IN-3 with other chemical waste

streams to prevent unknown and potentially hazardous reactions.[2][5]

Segregate by Form: Keep solid waste (e.g., contaminated personal protective equipment,

weighing papers) separate from liquid waste (e.g., solutions containing the compound).[2]

2. Container Selection and Management:

Use Compatible Containers: Collect waste in a container made of compatible material (e.g.,

glass or polyethylene for organic compounds) with a secure, leak-proof lid.[2]

Maintain Container Integrity: Regularly inspect the waste container for any signs of

degradation, such as cracks or leaks.[2]

3. Labeling:

Label Immediately: As soon as the first waste is added, affix a hazardous waste label to the

container.[2]

Complete Information: The label must include:

The words "Hazardous Waste".[1]

The full chemical name: "Aldose reductase-IN-3". Avoid using abbreviations.[1]

The statement "Hazards Not Fully Known".[1]

The date when the first waste was added (accumulation start date).[1]

The name of the principal investigator and the laboratory location.[1]

4. Storage:

Designated Area: Store the waste container in a designated satellite accumulation area

within the laboratory.[2]
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Secondary Containment: Place the waste container in a secondary container, such as a

chemical-resistant tub, to contain any potential spills.[1][2]

Keep Closed: The waste container must remain closed at all times, except when adding

waste.[2]

5. Disposal:

Contact EHS: When the container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department for pickup.[2]

Documentation: Provide all necessary documentation to the EHS personnel.[2]

Professional Disposal: Your EHS department will arrange for the final disposal by a licensed

hazardous waste contractor.[2]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the safe handling and disposal of a

novel research chemical like Aldose reductase-IN-3.

Caption: Workflow for Handling and Disposal of Aldose reductase-IN-3.

Caption: Decision Tree for Segregating Aldose reductase-IN-3 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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